![molecular formula C14H12N2OS B5676869 3-ethyl-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B5676869.png)
3-ethyl-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one
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Overview
Description
3-ethyl-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one is a heterocyclic compound that has been studied extensively for its potential applications in the field of medicinal chemistry. This compound has shown promising results in various scientific research studies due to its unique structure and mechanism of action.
Scientific Research Applications
3-ethyl-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one has been studied for its potential applications in the field of medicinal chemistry. It has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. This compound has also been studied for its antimicrobial and anti-inflammatory properties.
Mechanism of Action
The mechanism of action of 3-ethyl-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one involves the inhibition of specific enzymes and receptors in the body. This compound has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been shown to inhibit the activity of the receptor tyrosine kinase, which is involved in the regulation of cell growth and division.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the inhibition of specific enzymes and receptors in the body. This compound has been shown to increase the levels of acetylcholine in the brain, which can improve cognitive function. It has also been shown to inhibit the growth and division of cancer cells, which can lead to the death of these cells.
Advantages and Limitations for Lab Experiments
The advantages of using 3-ethyl-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one in lab experiments include its unique structure and mechanism of action, which can lead to the discovery of new drugs and treatments for various diseases. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its effects.
Future Directions
There are many future directions for the study of 3-ethyl-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one. Some of these directions include the development of new drugs and treatments for cancer, Alzheimer's disease, and Parkinson's disease. This compound can also be studied for its potential applications in the field of antimicrobial and anti-inflammatory agents. Further research is needed to fully understand the effects of this compound and its potential applications in the field of medicinal chemistry.
Synthesis Methods
The synthesis of 3-ethyl-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one involves the reaction of 2-aminothiophene with ethyl acetoacetate and phenyl isocyanate in the presence of a catalyst. The resulting product is then purified and characterized using various analytical techniques such as nuclear magnetic resonance spectroscopy and mass spectrometry.
properties
IUPAC Name |
3-ethyl-5-phenylthieno[2,3-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2OS/c1-2-16-9-15-13-12(14(16)17)11(8-18-13)10-6-4-3-5-7-10/h3-9H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJTNLXCZNONXCC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=NC2=C(C1=O)C(=CS2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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